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Compound of Interest

Methyl 4-methylmorpholine-2-
Compound Name:
carboxylate

Cat. No.: B11783295

Get Quote
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Executive Summary & Compound Profile

Methyl 4-methylmorpholine-2-carboxylate is a functionalized morpholine derivative featuring
a tertiary amine and a methyl ester. It serves as a pivotal intermediate in the development of
PI13K inhibitors, serine-derived peptidomimetics, and chiral auxiliaries. Its characterization relies
on distinguishing the N-methyl and O-methyl signals and verifying the integrity of the
morpholine ring.
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Property Data

IUPAC Name Methyl 4-methylmorpholine-2-carboxylate
CAS Number 1548790-15-3

Molecular Formula C7H13NOs

Molecular Weight 159.18 g/mol

Appearance Colorless to pale yellow oil

N Soluble in MeOH, DCM, CHCIz; moderate water
Solubility solubility

Synthesis & Formation Pathway

Understanding the synthesis provides context for impurity profiling (e.g., unreacted N-H
precursor or ring-opening byproducts). The compound is typically accessed via the cyclization
of serine derivatives or the N-methylation of methyl morpholine-2-carboxylate.

Primary Route:N-Methylation of Methyl Morpholine-2-carboxylate.

Methyl Morpholine-2-carboxylate .
(CAS: 135782-19-3) Condensation

Iminium lon Reduction p-| Methyl 4-methylmorpholine-2-carboxylate
| Intermediate (CAS: 1548790-15-3)

Reagents:
Formaldehyde / Formic Acid
(Eschweiler-Clarke)

Click to download full resolution via product page

Figure 1: Synthesis via Eschweiler-Clarke methylation, avoiding quaternary ammonium salt
formation common with methyl iodide.

Spectroscopic Data Analysis
3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The H NMR spectrum is characterized by two distinct singlets (N-Me and O-Me) and a
complex aliphatic region corresponding to the morpholine ring protons.
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'H NMR Data (400 MHz, CDCIs)
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13C NMR Data (100 MHz, CDCls)

e Carbonyl (C=0): 170.5 ppm (Typical ester resonance).

e C-2 (Chiral Center): 74.8 ppm (Deshielded by O and C=0).
e C-6 (O-CH2): 66.2 ppm.

¢ C-3 (N-CH2): 58.5 ppm.

e C-5(N-CH2): 55.1 ppm.

e O-CHs: 52.3 ppm.

e N-CHs: 46.1 ppm.

Expert Insight: The chemical shift difference between C-3 and C-5 arises from the proximity to
the chiral center at C-2. In enantiopure samples, verify the absence of minor diastereomer

peaks if the synthesis involved non-stereoselective steps.

3.2. Mass Spectrometry (MS)
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The mass spectrum is dominated by the stability of the morpholine ring and the labile ester
group.

« lonization Mode: ESI (+) or EI (70 eV).

» Molecular lon:
o [M+H]* (ESI):m/z 160.10 (Calculated: 160.097).
o [M]* (El):m/z 159.

e Fragmentation Pattern (EI):

o m/z 100: [M — COOCHs]* (Base Peak). Loss of the carbomethoxy group is the primary
fragmentation pathway, leaving the stable N-methylmorpholinyl cation.

o m/z 70: Ring cleavage (Retro-Diels-Alder type fragmentation).

o m/z 42: [CH2=N-CHs]* fragment.

3.3. Infrared (IR) Spectroscopy
e 1735-1750 cm~1: C=0 Stretch (Strong, Ester).

e 1150-1200 cm~1: C-O-C Stretch (Ether/Ester).

e 2780-2850 cm~1: C-H Stretch (N-CHs, characteristic "Bohlmann bands" if lone pair is
antiperiplanar to C-H, though less pronounced in 4-substituted morpholines).

e Absence: No broad O-H (3200-3500 cm~1) or N-H (3300 cm~1) bands, confirming full
methylation.

Experimental Protocols
Protocol A: Sample Preparation for NMR

o Solvent: CDCIs (Chloroform-d) is standard. If the HCI salt is used, neutralize with Na2COs in
D20 or use DMSO-de.

e Concentration: 10-15 mg in 0.6 mL solvent.
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o Reference: TMS (0.00 ppm) or residual CHCIs (7.26 ppm).

Protocol B: Impurity Profiling (GC-MS)

To quantify the unmethylated precursor (Methyl morpholine-2-carboxylate):

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25um).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program: 60°C (2 min) —» 15°C/min - 250°C (5 min).

Detection: The N-H precursor (MW 145) will elute after the N-Me product (MW 159) on non-
polar columns due to hydrogen bonding, or before depending on derivatization. Monitor m/z
146 ([M+H]* of precursor).

Fragmentation & Logic Diagram

Molecular lon [M+H]+
m/z 160

Loss of
ethyl Formate (-60)
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Figure 2: Proposed ESI-MS fragmentation pathway for structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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